Cas no 13177-31-6 (Fluoranthene, 7-nitro-)

Fluoranthene, 7-nitro- structure
Fluoranthene, 7-nitro- structure
Product Name:Fluoranthene, 7-nitro-
CAS No:13177-31-6
MF:C16H9NO2
MW:247.248163938522
CID:208783
PubChem ID:25761
Update Time:2025-04-19

Fluoranthene, 7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Fluoranthene, 7-nitro-
    • 7-Nitrofluoranthene
    • 13177-31-6
    • JBCOKTTXCKLQBB-UHFFFAOYSA-N
    • CCRIS 5512
    • 7-Nitro-fluoranthene
    • CHEMBL355315
    • DTXSID60157201
    • BRN 2562310
    • 4P7HYJ3WC9
    • Inchi: 1S/C16H9NO2/c18-17(19)14-9-3-7-12-11-6-1-4-10-5-2-8-13(15(10)11)16(12)14/h1-9H
    • InChI Key: JBCOKTTXCKLQBB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=C2C=1C1C=CC=C3C=CC=C2C=13)=O

Computed Properties

  • Exact Mass: 247.063328530g/mol
  • Monoisotopic Mass: 247.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 45.8Ų

Fluoranthene, 7-nitro- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Nitrogen dioxide ,  Nitrogen oxide (N2O4) Solvents: Dichloromethane
Reference
Anomalous nitration of fluoranthene with nitrogen dioxide in carbon tetrachloride
Squadrito, Giuseppe L.; Church, Daniel F.; Pryor, William A., Journal of the American Chemical Society, 1987, 109(21), 6535-7

Production Method 2

Reaction Conditions
1.1 Reagents: Nitrogen dioxide Solvents: Tetrahydrofuran
Reference
A dichotomy in the nitration of fluoranthene with nitrogen dioxide/dinitrogen tetroxide: mechanistic and toxicological implications
Squadrito, Giuseppe L.; Fronczek, Frank R.; Church, Daniel F.; Pryor, William A., Journal of Organic Chemistry, 1990, 55(9), 2616-21

Fluoranthene, 7-nitro- Preparation Products

Fluoranthene, 7-nitro- Related Literature

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